Cas no 1858155-50-6 (2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid
• CAS No: 1858155-50-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5693576
• PubChem ID: 131114985
• Update Time: 2025-06-08

2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoicacid
• 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid
• 1858155-50-6
• EN300-1138921
• 2-Pyridineacetic acid, 3,5-dimethyl-α-(1-methylethyl)-

• Inchi： 1S/C12H17NO2/c1-7(2)10(12(14)15)11-9(4)5-8(3)6-13-11/h5-7,10H,1-4H3,(H,14,15)
• InChI Key： DNHWYZKBDSHJKG-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=CC(C)=CN=1)C(C)C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 336.4±37.0 °C(Predicted)
• pka: 3.42±0.14(Predicted)

Additional information on 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid

Professional Introduction to 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic Acid (CAS No. 1858155-50-6)

2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid, identified by the CAS number 1858155-50-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of 3,5-dimethylpyridin-2-yl and 3-methylbutanoic acid moieties, contribute to its distinctive chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis of 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid involves a series of carefully orchestrated chemical reactions that highlight the complexity and precision required in modern organic synthesis. The process typically begins with the functionalization of a pyridine ring, followed by the introduction of the 3-methylbutanoic acid side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions and Grignard additions are often employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of innovative methodologies in the development of novel pharmaceutical intermediates.

In recent years, 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid has been explored for its potential biological activities. Pyridine derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound suggests that it may interact with various biological targets, making it a promising candidate for further investigation. Preliminary studies have indicated that derivatives of this compound may possess inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes.

The pharmaceutical industry is continually seeking new compounds that can serve as leads for drug discovery. 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid, with its unique structural framework, offers a rich scaffold for medicinal chemists to modify and optimize. By altering specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity of this compound. This flexibility makes it an attractive starting point for developing novel therapeutic agents targeting various diseases.

The role of computational chemistry in the study of 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have enabled scientists to gain insights into the compound's interactions with biological targets at an atomic level. These studies have provided valuable information regarding binding affinities, enzyme kinetics, and metabolic pathways, which are crucial for understanding its potential therapeutic applications. The integration of computational tools with experimental data has significantly accelerated the drug discovery process and has led to more efficient development strategies.

In conclusion, 2-(3,5-Dimethylpyridin-2-yl)-3-methylbutanoic acid(CAS No. 1858155-50-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.